Cas no 14446-71-0 (Piperidine, 4-methyl-1-(phenylmethyl)-)
14446-71-0 structure
Product Name:Piperidine, 4-methyl-1-(phenylmethyl)-
CAS No:14446-71-0
MF:C13H19N
MW:189.29666352272
CID:1314977
PubChem ID:3966943
Update Time:2025-04-20
Piperidine, 4-methyl-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 4-methyl-1-(phenylmethyl)-
- 1-benzyl-4-methylpiperidine
- AKOS005399990
- STK117435
- 14446-71-0
- BDBM50008579
- CHEMBL158232
- 1-benzyl-4-methyltetrahydropyridine
- SCHEMBL156315
- DTXSID90398281
- 1-benzyl-4-methyl-piperidine
-
- Inchi: 1S/C13H19N/c1-12-7-9-14(10-8-12)11-13-5-3-2-4-6-13/h2-6,12H,7-11H2,1H3
- InChI Key: PWZKIZAHIAGUMK-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2)CCC(C)CC1
Computed Properties
- Exact Mass: 189.15187
- Monoisotopic Mass: 189.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
Piperidine, 4-methyl-1-(phenylmethyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
14446-71-0 (Piperidine, 4-methyl-1-(phenylmethyl)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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